3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-b]pyridazine
3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-b]pyridazine
Benzodiazepine agonist displaying selectivity for α1 subunit-containing GABAA receptors (Ki values are 130, 1820, 1530, > 10000, 490 and > 10000 nM for α1, α2, α3, α4, α5 and α6-subunit containing receptors respectively). Orally active anxiolytic and anticonvulsant in vivo.
Brand Name:
Vulcanchem
CAS No.:
66548-69-4
VCID:
VC0004398
InChI:
InChI=1S/C13H9F3N4/c1-8-17-18-12-6-5-11(19-20(8)12)9-3-2-4-10(7-9)13(14,15)16/h2-7H,1H3
SMILES:
CC1=NN=C2N1N=C(C=C2)C3=CC(=CC=C3)C(F)(F)F
Molecular Formula:
C13H9F3N4
Molecular Weight:
278.23 g/mol
3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-b]pyridazine
CAS No.: 66548-69-4
Inhibitors
VCID: VC0004398
Molecular Formula: C13H9F3N4
Molecular Weight: 278.23 g/mol
![3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-b]pyridazine - 66548-69-4](/images/no_structure.jpg)
| CAS No. | 66548-69-4 |
|---|---|
| Product Name | 3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-b]pyridazine |
| Molecular Formula | C13H9F3N4 |
| Molecular Weight | 278.23 g/mol |
| IUPAC Name | 3-methyl-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[4,3-b]pyridazine |
| Standard InChI | InChI=1S/C13H9F3N4/c1-8-17-18-12-6-5-11(19-20(8)12)9-3-2-4-10(7-9)13(14,15)16/h2-7H,1H3 |
| Standard InChIKey | GUOQUXNJZHGPQF-UHFFFAOYSA-N |
| SMILES | CC1=NN=C2N1N=C(C=C2)C3=CC(=CC=C3)C(F)(F)F |
| Canonical SMILES | CC1=NN=C2N1N=C(C=C2)C3=CC(=CC=C3)C(F)(F)F |
| Description | Benzodiazepine agonist displaying selectivity for α1 subunit-containing GABAA receptors (Ki values are 130, 1820, 1530, > 10000, 490 and > 10000 nM for α1, α2, α3, α4, α5 and α6-subunit containing receptors respectively). Orally active anxiolytic and anticonvulsant in vivo. |
| Synonyms | 3-methyl-6-(3-(trifluoromethyl)phenyl)-1,2,4-triazolo(4,2-b)pyridazine CL 218,872 CL 218872 CL-218872 CL218,872 |
| PubChem Compound | 107950 |
| Last Modified | Nov 11 2021 |
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